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Compound of Interest

Compound Name: 1,2-Dimethyl-4-nitrobenzene

Cat. No.: B166907

An In-depth Technical Guide to the Physical Properties of 1,2-Dimethyl-4-nitrobenzene

Introduction

1,2-Dimethyl-4-nitrobenzene, also known as 4-nitro-o-xylene, is an aromatic organic
compound with the chemical formula CsHoNO2.[1][2] It is characterized by a benzene ring
substituted with two methyl groups at adjacent (ortho) positions and a nitro group at the para
position relative to one of the methyl groups.[2] This compound serves as a crucial intermediate
in the synthesis of various chemicals, including dyes, pharmaceuticals, and pesticides.[3][4] A
thorough understanding of its physical properties is essential for its safe handling, application in
chemical synthesis, and for predicting its environmental fate and transport. This guide provides
a comprehensive overview of the key physical properties of 1,2-Dimethyl-4-nitrobenzene,
tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers

IUPAC Name: 1,2-Dimethyl-4-nitrobenzene[5]

Synonyms: 4-Nitro-o-xylene, 3,4-Dimethyl-1-nitrobenzene, 4-Nitro-1,2-dimethylbenzene[1][2]

CAS Number: 99-51-4[1][6]

Molecular Formula: CsHoNO2[1][2]

Molecular Weight: 151.16 g/mol [1][7]
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« InChl Key: HFZKOYWDLDYELC-UHFFFAOYSA-N[1][8]

e SMILES: Cclcce(--INVALID-LINK--[O-])cc1C[1]

Tabulated Physical Properties

The following table summarizes the key physical properties of 1,2-Dimethyl-4-nitrobenzene.
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Property Value Source(s)

Appearance Ye.Ilow crystalline solid or O1[10]
prisms.[9][10]

Melting Point 27-30 °C (lit.) [7][11]

86 to 88 °F [12]

301.70 + 1.00 K [1]

Boiling Point 255-257 °C [13]

143 °C at 20 mmHg [71[13]

489 °F at 748 mmHg [12]

570.92 K [1]

Density 1.139 g/mL at 25 °C (lit.) [7119]

1.117 [12]

Solubility [Slli;htly soluble in water.[3][9] GII[2]

1to 5 mg/mL at 59°F.[12] [12]

Soluble in alcohol and ether.[3]  [3]

Flash Point 225 °F (107.2 °C) [12]

113 °C (closed cup)

[7]

Vapor Pressure

In(Pvp) = 15.6588 - 4741.34 /
(T - 86.864) (T in K, P in kPa)

[1]

Enthalpy of Vaporization 53.59 kJ/mol [1]
63.60 kJ/mol at 467.50 K [1]
LogP (Octanol/Water Partition

2.212 [1]

Coefficient)

Experimental Protocols
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The determination of the physical properties of 1,2-Dimethyl-4-nitrobenzene relies on
established experimental protocols. Below are detailed methodologies for key measurements.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid like 1,2-Dimethyl-4-nitrobenzene, this transition occurs over a narrow
temperature range.

o Methodology: Capillary Tube Method

o Asmall, finely powdered sample of 1,2-Dimethyl-4-nitrobenzene is packed into a thin-
walled capillary tube, sealed at one end.

o The capillary tube is attached to a thermometer and placed in a melting point apparatus,
which contains a heating block or an oil bath.

o The sample is heated at a slow, controlled rate (typically 1-2 °C per minute) to ensure
thermal equilibrium between the sample, the heating medium, and the thermometer.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last crystal melts is recorded as the end of the melting
range.

o The reported melting point is the range between these two temperatures.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

» Methodology: Distillation Method

o A sample of 1,2-Dimethyl-4-nitrobenzene is placed in a distillation flask.
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o The flask is connected to a condenser and a collection flask. A thermometer is positioned
so that the top of the bulb is level with the side arm of the distillation flask leading to the
condenser.

o The flask is heated gently. As the liquid boils, the vapor rises, and the temperature on the
thermometer will increase until it stabilizes at the boiling point of the substance.

o This stable temperature, at which the vapor is in equilibrium with the boiling liquid, is
recorded as the boiling point.

o For boiling points at reduced pressure, a vacuum is applied to the system, and the
pressure is recorded along with the boiling temperature.[7][13]

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

o Methodology: Shake-Flask Method (for water solubility)

o An excess amount of 1,2-Dimethyl-4-nitrobenzene is added to a known volume of water
in a flask.

o The flask is sealed and agitated (e.g., in a shaker bath) at a constant temperature (e.g., 25
°C) for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

o After agitation, the mixture is allowed to stand, and the undissolved solid is separated from
the aqueous solution by centrifugation or filtration.

o The concentration of 1,2-Dimethyl-4-nitrobenzene in the clear aqueous solution is then
determined using an appropriate analytical technique, such as UV-Vis spectroscopy or
High-Performance Liquid Chromatography (HPLC).

o The solubility is expressed as the mass of the solute per volume or mass of the solvent
(e.g., mg/mL or g/100g ).

Interrelation of Physical Properties
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The physical properties of 1,2-Dimethyl-4-nitrobenzene are interconnected and are primarily
governed by the intermolecular forces between its molecules. The following diagram illustrates
these relationships.

Physical Properties

Melting Point
influences (v
- Boiling Point
Intermolecular Force influences_»|
der Waa orce influences »| Solubility
Molecular Structure W‘y Dipole-Dipole Interactio fluences
) ) \IL
1,2-Dimethyl-4-nitrobenzene Vapor Pressure
(CeHoNO2) “

| ™| Density

Click to download full resolution via product page
Caption: Logical relationships between molecular structure and physical properties.

The molecular structure of 1,2-Dimethyl-4-nitrobenzene, with its polar nitro group and
nonpolar dimethylbenzene framework, gives rise to both dipole-dipole interactions and van der
Waals forces. The strength of these intermolecular forces dictates the energy required to
overcome them, which in turn determines the melting and boiling points. A higher boiling point
is indicative of stronger intermolecular forces. The vapor pressure is inversely related to the
strength of these forces. Solubility is influenced by the ability of the molecule to interact with
solvent molecules; its slight solubility in water is due to the polar nitro group, while the nonpolar
aromatic ring and methyl groups contribute to its solubility in organic solvents like ethanol and
ether.[3] The density is a function of the molecular weight and the efficiency of molecular
packing in the solid or liquid state.
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Spectral Data

Spectral data is crucial for the identification and characterization of 1,2-Dimethyl-4-
nitrobenzene.

o Infrared (IR) Spectrum: The IR spectrum of 1,2-Dimethyl-4-nitrobenzene exhibits
characteristic absorption bands corresponding to its functional groups. These include strong
absorptions for the nitro group (NO2) stretches, typically around 1520-1560 cm~1
(asymmetric) and 1345-1385 cm~! (symmetric), as well as bands for C-H stretches of the
aromatic ring and methyl groups, and C=C stretches of the aromatic ring. The NIST
Chemistry WebBook provides access to the gas-phase IR spectrum of this compound.[8]

e Mass Spectrum (Electron lonization): The mass spectrum provides information about the
mass-to-charge ratio of the molecule and its fragments. The molecular ion peak (M*) for 1,2-
Dimethyl-4-nitrobenzene would be observed at m/z = 151. Characteristic fragmentation
patterns can also be observed, which aid in structural elucidation. The NIST Chemistry
WebBook contains the electron ionization mass spectrum for this molecule.[14]

Safety Information

1,2-Dimethyl-4-nitrobenzene is a combustible solid and is incompatible with strong oxidizing
agents and strong bases.[9][12] It may cause irritation to the skin, eyes, and mucous
membranes.[12] Due to the presence of the nitro group, it may exhibit some toxicity and should
be handled with appropriate safety precautions, including the use of personal protective
equipment such as gloves, eye protection, and a dust mask.[2][7]

Conclusion

This technical guide has provided a detailed overview of the physical properties of 1,2-
Dimethyl-4-nitrobenzene, including its chemical identifiers, tabulated physical data,
experimental protocols for their determination, and the interrelation of these properties. The
information presented is intended to be a valuable resource for researchers, scientists, and
drug development professionals working with this compound, facilitating its safe and effective
use in various scientific and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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